Cas no 861585-80-0 (1H-Pyrazole-3-carbonyl chloride, 1,4-dimethyl-)

• Product Name: 1H-Pyrazole-3-carbonyl chloride, 1,4-dimethyl-
• CAS No: 861585-80-0
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 2111547
• PubChem ID: 58356380
• Update Time: 2024-03-01

1H-Pyrazole-3-carbonyl chloride, 1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-1H-Pyrazole-3-carbonyl chloride
• 1H-Pyrazole-3-carbonyl chloride, 1,4-dimethyl-
• YYWXFOSSUCTXCZ-UHFFFAOYSA-N

• Inchi： 1S/C6H7ClN2O/c1-4-3-9(2)8-5(4)6(7)10/h3H,1-2H3
• InChI Key： YYWXFOSSUCTXCZ-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles